Cas no 2680766-92-9 (benzyl N-(2-chloro-6-hydroxypyridin-3-yl)carbamate)
benzyl N-(2-chloro-6-hydroxypyridin-3-yl)carbamate Chemical and Physical Properties
Names and Identifiers
-
- 2680766-92-9
- benzyl N-(2-chloro-6-hydroxypyridin-3-yl)carbamate
- EN300-28285388
-
- Inchi: 1S/C13H11ClN2O3/c14-12-10(6-7-11(17)16-12)15-13(18)19-8-9-4-2-1-3-5-9/h1-7H,8H2,(H,15,18)(H,16,17)
- InChI Key: PTWNPGHNKAZSIO-UHFFFAOYSA-N
- SMILES: ClC1=C(C=CC(N1)=O)NC(=O)OCC1C=CC=CC=1
Computed Properties
- Exact Mass: 278.0458199g/mol
- Monoisotopic Mass: 278.0458199g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 426
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 67.4Ų
benzyl N-(2-chloro-6-hydroxypyridin-3-yl)carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28285388-0.05g |
benzyl N-(2-chloro-6-hydroxypyridin-3-yl)carbamate |
2680766-92-9 | 0.05g |
$1296.0 | 2023-05-25 | ||
| Enamine | EN300-28285388-0.1g |
benzyl N-(2-chloro-6-hydroxypyridin-3-yl)carbamate |
2680766-92-9 | 0.1g |
$1357.0 | 2023-05-25 | ||
| Enamine | EN300-28285388-0.25g |
benzyl N-(2-chloro-6-hydroxypyridin-3-yl)carbamate |
2680766-92-9 | 0.25g |
$1420.0 | 2023-05-25 | ||
| Enamine | EN300-28285388-0.5g |
benzyl N-(2-chloro-6-hydroxypyridin-3-yl)carbamate |
2680766-92-9 | 0.5g |
$1482.0 | 2023-05-25 | ||
| Enamine | EN300-28285388-1.0g |
benzyl N-(2-chloro-6-hydroxypyridin-3-yl)carbamate |
2680766-92-9 | 1g |
$1543.0 | 2023-05-25 | ||
| Enamine | EN300-28285388-2.5g |
benzyl N-(2-chloro-6-hydroxypyridin-3-yl)carbamate |
2680766-92-9 | 2.5g |
$3025.0 | 2023-05-25 | ||
| Enamine | EN300-28285388-5.0g |
benzyl N-(2-chloro-6-hydroxypyridin-3-yl)carbamate |
2680766-92-9 | 5g |
$4475.0 | 2023-05-25 | ||
| Enamine | EN300-28285388-10.0g |
benzyl N-(2-chloro-6-hydroxypyridin-3-yl)carbamate |
2680766-92-9 | 10g |
$6635.0 | 2023-05-25 |
benzyl N-(2-chloro-6-hydroxypyridin-3-yl)carbamate Related Literature
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Zhizhen Lai,Mo Zhang,Jinyu Zhou,Tianjing Chen,Dan Li,Xuejing Shen,Jia Liu,Jiang Zhou,Zhili Li Analyst, 2021,146, 4261-4267
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
Additional information on benzyl N-(2-chloro-6-hydroxypyridin-3-yl)carbamate
Introduction to Benzyl N-(2-chloro-6-hydroxypyridin-3-yl)carbamate (CAS No. 2680766-92-9)
Benzyl N-(2-chloro-6-hydroxypyridin-3-yl)carbamate, a compound with the chemical identifier CAS No. 2680766-92-9, is a significant molecule in the realm of pharmaceutical chemistry. This compound belongs to the class of pyridine derivatives, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of a benzyl group and a 2-chloro-6-hydroxypyridin-3-yl moiety, contribute to its unique chemical properties and reactivity.
The benzyl group, characterized by its phenyl ring attached to a methyl group, is known for its stability and ability to participate in various chemical reactions. This feature makes it a valuable component in medicinal chemistry, often used as a protecting group or a pharmacophore in drug design. On the other hand, the 2-chloro-6-hydroxypyridin-3-yl moiety introduces both electron-withdrawing and electron-donating groups, which can influence the compound's solubility, bioavailability, and interaction with biological targets. The hydroxyl group can engage in hydrogen bonding, while the chlorine atom can serve as a metabolic handle or enhance binding affinity through electrostatic interactions.
In recent years, there has been growing interest in pyridine-based compounds due to their role as key intermediates in the synthesis of various therapeutic agents. The pharmaceutical industry has leveraged these compounds to develop treatments for a wide range of diseases, including cancer, infectious diseases, and neurological disorders. Benzyl N-(2-chloro-6-hydroxypyridin-3-yl)carbamate is no exception and has been explored for its potential pharmacological effects.
One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex molecules. Researchers have utilized it to develop novel inhibitors targeting specific enzymes or receptors involved in disease pathways. For instance, studies have shown that derivatives of this compound can modulate the activity of kinases and other enzymes implicated in cancer progression. The ability to fine-tune the structure while maintaining biological activity makes it an attractive candidate for further development.
The synthesis of Benzyl N-(2-chloro-6-hydroxypyridin-3-yl)carbamate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the benzyl carbamate group typically involves condensation reactions with benzoyl chloride or benzyl ester derivatives under basic conditions. The subsequent functionalization of the pyridine ring with chlorine and hydroxyl groups often requires careful selection of reagents and catalysts to ensure high yield and purity.
The biological activity of Benzyl N-(2-chloro-6-hydroxypyridin-3-yl)carbamate has been extensively studied in various preclinical models. Initial investigations have revealed promising results in terms of anti-inflammatory and antioxidant properties. These effects are attributed to the compound's ability to interact with cellular signaling pathways involved in inflammation and oxidative stress. Furthermore, preliminary data suggest that it may have neuroprotective effects, making it a potential candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's.
Advanced computational methods have also been employed to understand the molecular interactions between Benzyl N-(2-chloro-6-hydroxypyridin-3-yl)carbamate and biological targets. Molecular docking studies have identified specific binding sites on enzymes and receptors that could explain its observed pharmacological effects. These insights have guided researchers in designing more potent derivatives with improved pharmacokinetic profiles.
The development of new synthetic methodologies has been another area of focus for researchers working with this compound. Innovations in green chemistry have led to more sustainable approaches for producing high-quality intermediates like Benzyl N-(2-chloro-6-hydroxypyridin-3-yl)carbamate. Techniques such as flow chemistry and biocatalysis have enabled efficient synthesis while minimizing waste generation, aligning with global efforts towards environmental sustainability.
In conclusion, Benzyl N-(2-chloro-6-hydroxypyridin-3-yl)carbamate (CAS No. 2680766-92-9) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and diverse biological activities make it a valuable tool for drug discovery and development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of the most pressing health challenges facing humanity today.
2680766-92-9 (benzyl N-(2-chloro-6-hydroxypyridin-3-yl)carbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)